Cas no 813452-05-0 (5-chloro-4-methylpentanoyl chloride)
5-Chloro-4-methylpentanoyl chloride is a versatile acyl chloride intermediate used in organic synthesis, particularly in the preparation of amides, esters, and other derivatives. Its reactive carbonyl chloride group enables efficient acylation reactions, while the chloro and methyl substituents on the pentanoyl backbone offer steric and electronic modulation for tailored reactivity. This compound is valued for its utility in pharmaceutical and agrochemical applications, where precise functionalization is critical. It should be handled under inert conditions due to its moisture sensitivity. Proper storage and handling ensure consistent performance in synthetic workflows.

813452-05-0 structure
Product name:5-chloro-4-methylpentanoyl chloride
5-chloro-4-methylpentanoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 5-?Chloro-?4-?methylpentanoyl Chloride
- 5-Chloro-4-methylpentanoyl Chloride
- 5-chloro-4-methylpentanoyl chloride
- 5-Chloro-4-methylpentanoyl chloride (ACI)
- 4-Methyl-5-chlorovaleroyl chloride
- EN300-157781
- 813452-05-0
- G71600
- CS-0165972
- 5-Chloro-4-methylpentanoylchloride
- 5-chloro-4-methylpentanoyl chloride? (Apixaban Impurity pound(c)
- SCHEMBL3381492
- DB-090915
- AKOS006384989
-
- Inchi: 1S/C6H10Cl2O/c1-5(4-7)2-3-6(8)9/h5H,2-4H2,1H3
- InChI Key: OFOCHMIQWVHCGE-UHFFFAOYSA-N
- SMILES: O=C(CCC(CCl)C)Cl
Computed Properties
- Exact Mass: 168.0108703g/mol
- Monoisotopic Mass: 168.0108703g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 93.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
- XLogP3: 2.4
Experimental Properties
- Melting Point: NA
- Boiling Point: NA
5-chloro-4-methylpentanoyl chloride Security Information
- Hazard Statement: CAUTION: May irritate eyes, skin
- Safety Instruction: CAUT
5-chloro-4-methylpentanoyl chloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-157781-0.1g |
5-chloro-4-methylpentanoyl chloride |
813452-05-0 | 0.1g |
$1321.0 | 2023-06-08 | ||
Enamine | EN300-157781-1.0g |
5-chloro-4-methylpentanoyl chloride |
813452-05-0 | 1g |
$3806.0 | 2023-06-08 | ||
Ambeed | A1046238-25mg |
5-Chloro-4-methylpentanoyl chloride |
813452-05-0 | 95% | 25mg |
$311.0 | 2025-02-26 | |
Ambeed | A1046238-100mg |
5-Chloro-4-methylpentanoyl chloride |
813452-05-0 | 95% | 100mg |
$795.0 | 2025-02-26 | |
Enamine | EN300-157781-500mg |
5-chloro-4-methylpentanoyl chloride |
813452-05-0 | 500mg |
$2969.0 | 2023-09-24 | ||
1PlusChem | 1P01AGPJ-25mg |
5-chloro-4-methylpentanoyl chloride |
813452-05-0 | 95% | 25mg |
$266.00 | 2024-04-21 | |
Enamine | EN300-157781-250mg |
5-chloro-4-methylpentanoyl chloride |
813452-05-0 | 250mg |
$1884.0 | 2023-09-24 | ||
Aaron | AR01AGXV-100mg |
5-Chloro-4-methylpentanoyl chloride |
813452-05-0 | 95% | 100mg |
$464.00 | 2025-02-13 | |
Aaron | AR01AGXV-25mg |
5-Chloro-4-methylpentanoyl chloride |
813452-05-0 | 95% | 25mg |
$279.00 | 2025-02-13 | |
Ambeed | A1046238-250mg |
5-Chloro-4-methylpentanoyl chloride |
813452-05-0 | 95% | 250mg |
$1271.0 | 2025-02-26 |
5-chloro-4-methylpentanoyl chloride Related Literature
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Yasunori Toda,Katsumi Tanaka,Riki Matsuda,Tomoyuki Sakamoto,Shiho Katsumi,Masahiro Shimizu,Fuyuki Ito,Hiroyuki Suga Chem. Commun. 2021 57 3591
-
Ying Zhang,Xiaoning Jin,Xiaofei Ma,Yong Wang Anal. Methods 2021 13 8
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Ping Sun,Chunlei Wang,Nilusha Lasanthi Thilakarathna Padivitage,Yasith S. Nanayakkara,Sirantha Perera,Haixiao Qiu,Ying Zhang,Daniel W. Armstrong Analyst 2011 136 787
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Mingxuan Ma,Jiahuan Chen,Hongyu Liu,Zhonghua Huang,Fuhong Huang,Quanliang Li,Yuan Xu Nanoscale 2022 14 13405
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Uro? Trstenjak,Janez Ila?,Danijel Kikelj Med. Chem. Commun. 2014 5 197
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:813452-05-0)5-chloro-4-methylpentanoyl chloride

Purity:99%/99%/99%
Quantity:25mg/50mg/100mg
Price ($):256.0/433.0/734.0